
Oleyl Alcohol: A Versatile Chemical Intermediate
in Modern Organic Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Oleyl alcohol

Cat. No.: B1678992 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Oleyl alcohol, a long-chain unsaturated fatty alcohol, has emerged as a critical chemical

intermediate in a diverse array of organic syntheses, ranging from the production of surfactants

and lubricants to the intricate construction of pharmacologically active molecules and advanced

drug delivery systems. Its unique combination of a long hydrophobic carbon chain and a

reactive hydroxyl group, along with the presence of a cis-double bond, imparts specific

physicochemical properties that make it a valuable building block in the synthesis of complex

molecular architectures. This guide provides a comprehensive overview of oleyl alcohol's role

as a chemical intermediate, with a focus on its key reactions, detailed experimental protocols,

and applications in drug development.

Physicochemical Properties of Oleyl Alcohol
A thorough understanding of oleyl alcohol's physical and chemical properties is fundamental

to its application in synthesis. These properties influence its reactivity, solubility, and the

characteristics of the resulting products.
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Property Value Reference

Molecular Formula C₁₈H₃₆O [1][2][3]

Molecular Weight 268.48 g/mol [1][4]

Appearance
Colorless to pale yellow oily

liquid
[1][5]

Melting Point 13 to 19 °C [2]

Boiling Point 330 to 360 °C [2]

Density 0.845-0.855 g/cm³ [2]

Solubility

Insoluble in water; soluble in

alcohols, ethers, and

chloroform.

[2]

CAS Number 143-28-2 [1]

Core Reactions of Oleyl Alcohol as a Chemical
Intermediate
The reactivity of oleyl alcohol is primarily centered around its hydroxyl group and the double

bond within its alkyl chain. These functional groups allow for a variety of transformations,

making it a versatile precursor for numerous derivatives.

Esterification
Esterification is one of the most common reactions involving oleyl alcohol, leading to the

formation of oleyl esters, which have wide applications as emollients, lubricants, and in the

formulation of drug delivery systems.

Reaction Scheme: Synthesis of Oleyl Oleate
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Synthesis of Oleyl Oleate via Esterification.

Experimental Protocol: Synthesis of Oleyl Oleate

This protocol is based on the optimized conditions for the synthesis of oleyl oleate wax ester

using a heterogeneous acid catalyst.[6]

Materials: Oleic acid, oleyl alcohol, Sodium hydrogen sulfate (NaHSO₄), Ethyl acetate,

Anhydrous sodium sulfate.

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine

oleic acid and oleyl alcohol in a 1:1 molar ratio.[6]

Add NaHSO₄ as the catalyst, at a concentration of 9.9 wt% based on the weight of oleic

acid.[6]

Heat the reaction mixture to 130 °C with vigorous stirring.[6]

Maintain the reaction at this temperature for 8 hours.[6]

After cooling to room temperature, dissolve the mixture in ethyl acetate.
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Wash the organic phase with water and then with a saturated sodium bicarbonate solution

to remove any unreacted acid and the catalyst.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude oleyl oleate.

Purify the product by vacuum distillation. A yield of up to 96.8% can be achieved under

these conditions.[6]

Conversion to Oleyl Halides and Tosylates
The conversion of the hydroxyl group to a good leaving group, such as a halide or a tosylate, is

a pivotal step for subsequent nucleophilic substitution reactions. This transformation opens up

pathways to a wide range of oleyl derivatives, including ethers, amines, and azides.

Reaction Scheme: Synthesis of Oleyl Bromide and Oleyl Tosylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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